Cas no 942009-91-8 (ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

Ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a pyridazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a dihydropyridazine core substituted with an ethoxybenzamido group and a 2-methylphenyl moiety, contributing to its unique reactivity and binding properties. This compound is of interest due to its potential as a scaffold for developing enzyme inhibitors or receptor modulators. The presence of both ester and amide functional groups enhances its versatility in synthetic modifications. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in targeting biological pathways involving pyridazine-based intermediates.
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate structure
942009-91-8 structure
Product Name:ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
CAS No:942009-91-8
MF:C23H23N3O5
MW:421.445825815201
CID:5969238
PubChem ID:16802229
Update Time:2025-10-31

ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
    • 3-Pyridazinecarboxylic acid, 4-[(4-ethoxybenzoyl)amino]-1,6-dihydro-1-(2-methylphenyl)-6-oxo-, ethyl ester
    • 942009-91-8
    • F2332-0179
    • ethyl 4-(4-ethoxybenzamido)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
    • ethyl 4-[(4-ethoxybenzoyl)amino]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
    • AKOS024640152
    • Inchi: 1S/C23H23N3O5/c1-4-30-17-12-10-16(11-13-17)22(28)24-18-14-20(27)26(19-9-7-6-8-15(19)3)25-21(18)23(29)31-5-2/h6-14H,4-5H2,1-3H3,(H,24,28)
    • InChI Key: UCIZHQYQLYIWGJ-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1NC(=O)C1=CC=C(OCC)C=C1

Computed Properties

  • Exact Mass: 421.16377084g/mol
  • Monoisotopic Mass: 421.16377084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 97.3Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • pka: 10.41±0.20(Predicted)

ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2332-0179-2μmol
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2332-0179-5μmol
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2332-0179-10μmol
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2332-0179-20μmol
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2332-0179-1mg
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2332-0179-2mg
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2332-0179-3mg
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2332-0179-4mg
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2332-0179-5mg
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2332-0179-10mg
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
942009-91-8 90%+
10mg
$79.0 2023-05-16

Additional information on ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate, with the CAS registry number 942009-91-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their versatile structural features and potential applications in drug design. The molecule's structure is characterized by a dihydropyridazine ring system, which is a six-membered ring containing two nitrogen atoms and one oxygen atom. The substituents attached to this core structure include an ethoxybenzamido group and a methylphenyl group, which contribute to its unique chemical properties.

Recent studies have highlighted the potential of dihydropyridazine derivatives as scaffolds for developing bioactive molecules. For instance, researchers have explored the role of these compounds in modulating enzyme activity and their potential as inhibitors of key biological targets. Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate has been investigated for its ability to interact with various protein targets, making it a promising candidate for drug discovery efforts. The presence of the ethoxybenzamido group introduces additional functional diversity, enabling the compound to engage in hydrogen bonding and other non-covalent interactions that are critical for bioactivity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The strategic introduction of substituents such as the ethoxy group and the methylphenyl group is crucial for optimizing the compound's solubility, stability, and bioavailability. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to prepare this compound, reducing production costs and improving scalability.

In terms of applications, Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate has shown promise in several therapeutic areas. For example, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as cancer and neurodegenerative diseases. Preclinical studies have also indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapy.

The structural versatility of this compound also extends to its applications in materials science. The dihydropyridazine core can serve as a building block for constructing advanced materials with tailored electronic properties. For instance, researchers have explored the use of dihydropyridazine derivatives in organic electronics, where their ability to form conjugated systems enhances charge transport properties. Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate's unique combination of functional groups may enable it to function as a component in light-emitting materials or sensors.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of how Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate interacts with biological systems. Advances in computational chemistry are being leveraged to predict its binding affinities to various targets and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functionalities. Its potential applications span across medicine, materials science, and beyond, underscoring the importance of continued research into dihydropyridazine derivatives. As our understanding of this compound deepens, it is likely to play an increasingly significant role in advancing both scientific knowledge and practical innovations.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD